Cas no 1803985-18-3 (4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1803985-18-3
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910599
• Update Time: 2025-05-19

4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-5-1-3(12)6(18(13,15)16)4(2-11)14-5/h1H,(H2,12,14)(H2,13,15,16)
• InChI Key： HCOPBMHWUMHGRN-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC(=CC=1N)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.9
• Topological Polar Surface Area: 141

Additional information on 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide

4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide: A Comprehensive Overview

The compound 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide, identified by the CAS number 1803985-18-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry.

The molecular structure of 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide comprises a pyridine ring substituted with an amino group at position 4, a cyano group at position 2, a trifluoromethoxy group at position 6, and a sulfonamide group at position 3. These substituents contribute to the compound's distinctive reactivity and stability, making it an attractive candidate for research in fields such as pharmacology, agrochemistry, and materials science.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its sulfonamide group is known to enhance bioavailability and pharmacokinetic properties, while the trifluoromethoxy group provides electron-withdrawing effects that can modulate biological activity. The combination of these functional groups makes this compound a promising lead for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In terms of synthesis, researchers have developed efficient routes to prepare 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide. These methods often involve multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. The use of microwave-assisted synthesis has been particularly effective in optimizing reaction conditions and improving yields.

The compound's electronic properties have also been explored for applications in organic electronics. The pyridine ring's conjugation system allows for efficient charge transport, while the substituents can tune the molecule's optical and electrical characteristics. This makes it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic materials.

In agrochemistry, 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide has shown potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth regulation. Field trials have demonstrated its efficacy against various crop pests without significant adverse environmental impacts.

The biocompatibility of this compound has been extensively studied, revealing its low toxicity profile under physiological conditions. This attribute is crucial for its consideration in biomedical applications, such as drug delivery systems or as a component in diagnostic agents.

In conclusion, 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-sulfonamide stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research efforts aimed at harnessing its full potential.